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Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181 Get Quote

An In-depth Technical Guide

This whitepaper provides a comprehensive analysis of the existing research on Pivcephalexin,

a pivaloyloxymethyl ester prodrug of the first-generation cephalosporin antibiotic, cephalexin.

Designed for researchers, scientists, and drug development professionals, this document

synthesizes key findings on the pharmacokinetics, mechanism of action, clinical efficacy, and

experimental methodologies related to Pivcephalexin and its active moiety, cephalexin.

Introduction
Pivcephalexin, chemically known as (6R,7R)-7-[[(2R)-Aminophenylacetyl]amino]-3-methyl-8-

oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (2,2-dimethyl-1-oxopropoxy)methyl

ester, is an orally administered prodrug designed to enhance the bioavailability of

cephalexin[1]. Upon oral administration, Pivcephalexin is hydrolyzed by esterases in the body

to release the active antibiotic, cephalexin, which then exerts its antibacterial effect. This guide

will delve into the critical aspects of Pivcephalexin and cephalexin research, presenting data

in a structured format to facilitate understanding and application in a research and development

context.

Physicochemical Properties
Pivcephalexin is a derivative of cephalexin, modified to improve its absorption from the

gastrointestinal tract[1].
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Property Value Reference

Molecular Formula C22H27N3O6S [1]

Molecular Weight 461.53 g/mol [1]

CAS Registry Number 63836-75-9 [1]

Synonyms
Pivcephalexin, Cephalexin

pivaloyloxymethyl ester
[1][2]

Mechanism of Action
As a prodrug, Pivcephalexin itself is inactive. Its therapeutic effect is derived from the in vivo

liberation of cephalexin.

Hydrolysis of Pivcephalexin
Pivcephalexin is designed to be absorbed from the gastrointestinal tract and subsequently

hydrolyzed by esterases to yield cephalexin, pivalic acid, and formaldehyde.

Caption: Hydrolysis of Pivcephalexin to its active form, Cephalexin.

Antibacterial Action of Cephalexin
Cephalexin is a beta-lactam antibiotic that inhibits the synthesis of the peptidoglycan layer of

the bacterial cell wall, a critical component for bacterial structural integrity[3][4]. This action is

bactericidal. The mechanism involves the acylation of transpeptidases (also known as

penicillin-binding proteins or PBPs) by the beta-lactam ring, rendering them inactive.

Caption: Mechanism of action of Cephalexin on bacterial cell wall synthesis.

Pharmacokinetics
The pharmacokinetic profile of Pivcephalexin is primarily characterized by its conversion to

cephalexin. The data presented below pertains to the active moiety, cephalexin, following oral

administration.
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Absorption, Distribution, Metabolism, and Excretion
(ADME)

Parameter Description Finding Reference

Absorption

Rapidly absorbed

after oral

administration.

Peak plasma

concentrations are

reached within 1 hour.

Bioavailability is high,

around 90%.[3][5]

[3][5]

Distribution

Widely distributed

throughout most body

fluids.

Volume of distribution

(Vd) is approximately

0.23 L/kg.[5]

[5]

Metabolism

Cephalexin undergoes

no detectable

metabolism.

The drug is largely

excreted unchanged.

[5]

[5]

Excretion
Primarily excreted in

the urine.

Approximately 90% of

the unchanged drug is

excreted in the urine,

making it effective for

urinary tract

infections.[3]

[3]

Plasma Protein

Binding

Low binding to plasma

proteins.

Approximately 10% to

15% of cephalexin is

bound to plasma

proteins.[3]

[3]

Half-life
The elimination half-

life is short.

Ranges from 0.5 to

1.2 hours in

individuals with

normal renal function.

[5]

[5]

Pharmacokinetic Parameters of Cephalexin
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Parameter Value Condition Reference

Cmax 18.0 ± 3.7 µg/mL 500 mg dose, fasting [5]

Tmax 1.25 (0.75-1.5) hours 500 mg dose, fasting [5]

AUC0-inf 38.59 ± 5.2 µg.h/mL 500 mg dose, fasting [5]

t1/2 ~1 hour Normal renal function [6]

Renal Clearance 4.3 mL/min/kg [5]

In Vitro and In Vivo Antibacterial Activity
Cephalexin demonstrates a broad spectrum of activity against both Gram-positive and some

Gram-negative bacteria.

In Vitro Susceptibility
The following table summarizes the Minimum Inhibitory Concentrations (MIC) for cephalexin

against various bacterial strains.

Bacterial Strain MIC90 (µg/mL) Reference

Streptococcus pyogenes ≤0.06 [7]

Staphylococcus aureus

(methicillin-susceptible)
≤2 [7]

Escherichia coli
>64 (β-lactamase positive), 16

(β-lactamase negative)
[7]

Klebsiella pneumoniae
>64 (high-level β-lactamase), 4

(other isolates)
[7]

Haemophilus influenzae 1 [7]

Moraxella catarrhalis 2 [7]

Clinical Efficacy and Safety
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Pivcephalexin, through its active metabolite cephalexin, has been evaluated in numerous

clinical trials for the treatment of various bacterial infections.

Clinical Trial Data Summary
A comparative study on acute uncomplicated urinary tract infections showed the following

results for cephalexin:

Outcome
Cephalexin (250
mg QID for 7 days)

Comparator
(Pivmecillinam)

Reference

Clinical

Cure/Improvement
93.6% 95.3% [8]

Bacteriological

Success
81.7% 89.7% [8]

E. coli Eradication

Rate
80.6% 90.1% [8]

Safety Profile
Cephalexin is generally well-tolerated. The most common adverse effects are gastrointestinal

in nature.

Experimental Protocols
Detailed experimental protocols are typically found within the full text of the cited research

articles. Below is a summary of the methodologies commonly employed in Pivcephalexin and

cephalexin research.

Pharmacokinetic Analysis Workflow
Caption: General workflow for a pharmacokinetic study of Pivcephalexin.

Drug Administration and Sampling: Pivcephalexin is administered to subjects, and blood

samples are collected at predetermined time points.
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Sample Processing and Analysis: Plasma is separated from the blood samples, and the

concentration of the active drug, cephalexin, is quantified using High-Performance Liquid

Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[6].

Pharmacokinetic Modeling: The resulting concentration-time data is analyzed using

pharmacokinetic software to determine key parameters such as Cmax, Tmax, AUC, and

elimination half-life[6].

In Vitro Susceptibility Testing
Methodology: The antibacterial activity of cephalexin is typically determined using standard

methods such as broth microdilution or agar dilution according to guidelines from the Clinical

and Laboratory Standards Institute (CLSI).

Procedure: A standardized inoculum of the test organism is exposed to serial dilutions of the

antibiotic. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration

of the drug that prevents visible growth of the bacteria after a specified incubation period.

Conclusion
Pivcephalexin serves as an effective prodrug for cephalexin, enhancing its oral absorption.

The extensive body of research on cephalexin confirms its efficacy against a range of common

bacterial pathogens and a favorable safety profile. This guide has synthesized the key

quantitative data, mechanisms of action, and experimental approaches from the available

literature to provide a solid foundation for further research and development in the field of

cephalosporin antibiotics. For more detailed information, readers are encouraged to consult the

full-text articles referenced throughout this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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